Cas no 2058515-68-5 (1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole)
2058515-68-5 structure
Product Name:1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole
CAS No:2058515-68-5
MF:C10H11N3O2S
MW:237.278240442276
CID:5354394
Update Time:2023-11-21
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-((3,4-dimethylphenyl)sulfonyl)-1H-1,2,4-triazole
- 1-(3,4-dimethylphenyl)sulfonyl-1,2,4-triazole
- 1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole
-
- Inchi： 1S/C10H11N3O2S/c1-8-3-4-10(5-9(8)2)16(14,15)13-7-11-6-12-13/h3-7H,1-2H3
- InChI Key： OVUORQMMECSVAD-UHFFFAOYSA-N
- SMILES： S(C1=CC=C(C)C(C)=C1)(N1C=NC=N1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 339
- XLogP3: 2
- Topological Polar Surface Area: 73.2
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3386-2566-2μmol |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-5μmol |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-10μmol |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-20μmol |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-1mg |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-2mg |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-3mg |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-4mg |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-5mg |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3386-2566-10mg |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole |
2058515-68-5 | 10mg |
$79.0 | 2023-09-11 |
1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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